Cas no 2877642-70-9 (2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877642-70-9
• MF: C₂₁H₂₉N₃O₂S
• MW: 387.538863897324
• CID: 5307770
• PubChem ID: 165432376
• Update Time: 2025-05-30

2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8353
• 2877642-70-9
• AKOS040887878
• 1-(4,5-Dimethyl-2-benzothiazolyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C21H29N3O2S/c1-14-3-4-18-20(15(14)2)23-21(27-18)24-9-5-16(6-10-24)13-19(25)22-17-7-11-26-12-8-17/h3-4,16-17H,5-13H2,1-2H3,(H,22,25)
• InChI Key： RHSVAMXFQUIOOS-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(C)C(C)=CC=C3S2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 387.19804835g/mol
• Monoisotopic Mass: 387.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Introduction to 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877642-70-9) and Its Emerging Applications in Chemical Biology

The compound 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, identified by its CAS number 2877642-70-9, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel bioactive agents. The structural composition of this compound incorporates key pharmacophoric elements, including a piperidine moiety and a benzothiazole scaffold, which are well-documented for their involvement in modulating biological pathways and interactions.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with benzothiazole derivatives being particularly noteworthy for their broad spectrum of biological activities. The presence of a dimethyl group at the 4,5-position of the benzothiazole ring in this compound not only influences its electronic properties but also enhances its solubility and metabolic stability, making it a promising candidate for further investigation. The piperidine component, on the other hand, is known for its ability to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects.

The acetamide functional group at the N-position contributes to the compound's amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic regions of biological targets. This property is particularly advantageous in drug design, as it facilitates the compound's penetration into cellular compartments and its binding to intracellular receptors. The oxan-4-yl substituent further enhances the molecule's complexity and specificity, potentially enabling targeted interactions with specific enzymes or receptors involved in disease pathways.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have suggested that derivatives of benzothiazole exhibit anti-inflammatory, antimicrobial, and anticancer properties. The structural features of 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide align well with these pharmacological profiles, making it a candidate for further development into a therapeutic agent.

One particularly intriguing aspect of this compound is its interaction with protein targets. The combination of the piperidine and benzothiazole moieties provides multiple binding sites that can be optimized to enhance affinity and selectivity. This dual interaction mechanism is increasingly recognized as a key strategy in drug design, as it can lead to more robust and effective therapeutic outcomes. Additionally, the presence of polar functional groups such as the acetamide and oxan-4-yl substituents allows for fine-tuning of solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, providing valuable insights into the potential behavior of compounds like 2-[1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-y l)acetamide. Molecular dynamics simulations and virtual screening techniques have been employed to predict how this compound might interact with various biological targets. These computational approaches have complemented experimental efforts by identifying promising lead structures and optimizing their properties before costly wet-lab synthesis.

The synthesis of this compound also represents an achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The introduction of the dimethyl group on the benzothiazole ring required precise control over reaction kinetics to avoid unwanted side products. Similarly, the attachment of the oxan-4-y l moiety demanded expertise in protecting group strategies to prevent unwanted modifications during synthesis.

As research progresses, the potential applications of this compound are likely to expand beyond traditional pharmaceuticals. For example, its structural motifs could inspire new materials with unique properties or serve as intermediates in synthesizing other bioactive molecules. The versatility of heterocyclic compounds like those based on benzothiazole makes them valuable tools in both academic research and industrial applications.

In conclusion,2-[1-(4,5-dimethyl -1 ,3 -benzothiazol -2 -y l)piperidin -4 -y l]-N-( oxan -4 -y l)acetamide (CAS No . 28776 42 -70 -9) stands out as a promising entity in chemical biology with significant potential for therapeutic development . Its unique structural features , combined with emerging research findings , position it as a valuable candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this are likely to play an increasingly important role in addressing complex biological challenges .